Cas no 1611-25-2 (Cyclohexene, 3-methyl-4-(1-propenyl)-)

• Product Name: Cyclohexene, 3-methyl-4-(1-propenyl)-
• CAS No: 1611-25-2
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 96376
• PubChem ID: 71353903
• Update Time: 2025-04-18

Cyclohexene, 3-methyl-4-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 3-methyl-4-(1-propenyl)-
• 3-methyl-4-prop-1-enylcyclohexene
• 1611-25-2
• 1-methyl-2-propenyl-5-cyclohexene
• 3-Methyl-4-(prop-1-en-1-yl)cyclohex-1-ene
• DTXSID40778615

• Inchi： 1S/C10H16/c1-3-6-10-8-5-4-7-9(10)2/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： JQFOHGSWUIXZTN-UHFFFAOYSA-N
• SMILES： C1(C=CC)CCC=CC1C

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins